![molecular formula C17H19BrClN3OS2 B2365739 5-bromo-N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride CAS No. 1216819-48-5](/img/structure/B2365739.png)
5-bromo-N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride
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Description
5-bromo-N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H19BrClN3OS2 and its molecular weight is 460.83. The purity is usually 95%.
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Scientific Research Applications
Synthetic Pathways and Chemical Properties
The compound falls within the family of benzo[b]thiophen derivatives, which have been extensively explored for their pharmacological potentials. For instance, Chapman et al. (1971) described the synthesis of various monosubstituted and disubstituted amines and thiouronium salts of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate, leading to pharmacologically active compounds through bromination and reactions with thiourea or substituted thioureas (Chapman, Clarke, Gore, & Sharma, 1971). Similarly, Chapman et al. (1968) worked on condensation reactions of chloromethylbenzo[b]thiophen with various amines to produce aminomethylbenzo[b]thiophen derivatives, emphasizing the versatility of bromo- and chloro-substituted thiophen compounds in synthesizing cyclic quaternary salts (Chapman, Clarke, Ewing, & Saraf, 1968).
Properties
IUPAC Name |
5-bromo-N-[2-(dimethylamino)ethyl]-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride |
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InChI |
InChI=1S/C17H18BrN3OS2.ClH/c1-11-5-4-6-12-15(11)19-17(24-12)21(10-9-20(2)3)16(22)13-7-8-14(18)23-13;/h4-8H,9-10H2,1-3H3;1H |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBSLFRFJDBRUAW-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)C3=CC=C(S3)Br.Cl |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrClN3OS2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.8 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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